Cas no 1187928-58-0 (1-(propan-2-yl)piperazin-2-one hydrochloride)

• Product Name: 1-(propan-2-yl)piperazin-2-one hydrochloride
• CAS No: 1187928-58-0
• MF: C₇H₁₅ClN₂O
• MW: 178.6598
• MDL: MFCD09701326
• CID: 2092432
• PubChem ID: 53407224
• Update Time: 2025-10-05

1-(propan-2-yl)piperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Isopropylpiperazin-2-one hydrochloride
• 1-propan-2-ylpiperazin-2-one,hydrochloride
• 1-(propan-2-yl)piperazin-2-one hydrochloride
• 1-propan-2-ylpiperazin-2-one;hydrochloride
• 1-ISOPROPYL-PIPERAZIN-2-ONE HYDROCHLORIDE
• 1-Isopropylpiperazin-2-one HCl
• 9900AH
• NE59333
• AK155253
• ST24038061
• 1-Isopropylpiperazin-2-one hydrochloride, AldrichCPR
• 1-(Propan-2-yl)piperazin-2-one--hydrogen chloride (1/1)
• MFCD09701326
• C71601
• 1187928-58-0
• CS-0154193
• SY102802
• EN300-129217
• DA-29268
• DTXSID70695821
• SB31218
• DS-8346
• 1-Isopropylpiperazin-2-onehydrochloride
• Z1625822286
• AKOS024258423

• MDL： MFCD09701326
• Inchi： 1S/C7H14N2O.ClH/c1-6(2)9-4-3-8-5-7(9)10;/h6,8H,3-5H2,1-2H3;1H
• InChI Key： HIFDYRWGLLLRHF-UHFFFAOYSA-N
• SMILES： Cl[H].O=C1C([H])([H])N([H])C([H])([H])C([H])([H])N1C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 178.08700
• Monoisotopic Mass: 178.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• PSA: 32.34000
• LogP: 0.89530

1-(propan-2-yl)piperazin-2-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(propan-2-yl)piperazin-2-one hydrochloride

Comprehensive Overview of 1-(propan-2-yl)piperazin-2-one hydrochloride (CAS No. 1187928-58-0): Properties, Applications, and Research Insights

1-(propan-2-yl)piperazin-2-one hydrochloride (CAS No. 1187928-58-0) is a chemically synthesized organic compound with a molecular structure combining a piperazine ring and an isopropyl group. This hydrochloride salt derivative is widely recognized in pharmaceutical and biochemical research due to its unique physicochemical properties. Its molecular formula and structural features make it a versatile intermediate in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent studies highlight the growing interest in piperazine derivatives like 1-(propan-2-yl)piperazin-2-one hydrochloride for their potential role in modulating neurotransmitter systems. Researchers are investigating its applicability in designing novel neuroprotective compounds, aligning with the rising global focus on neurodegenerative disease therapies. The compound’s solubility profile and stability under physiological conditions further enhance its utility in preclinical formulations.

From an industrial perspective, CAS No. 1187928-58-0 is often utilized as a building block in multi-step synthetic routes. Its reactivity with carbonyl groups and compatibility with peptide coupling reagents make it valuable for constructing complex heterocyclic scaffolds. Manufacturers emphasize strict quality control protocols to ensure high purity grades (>98%), meeting the demands of high-throughput screening (HTS) platforms and medicinal chemistry projects.

Environmental and safety assessments of 1-(propan-2-yl)piperazin-2-one hydrochloride confirm its low ecotoxicity, supporting sustainable laboratory practices. The compound’s biodegradability and compliance with REACH regulations address contemporary concerns about green chemistry principles. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its isomeric purity and salt stoichiometry.

In the context of AI-driven drug discovery, CAS 1187928-58-0 has emerged as a frequent subject of machine learning-based molecular property predictions. Computational models leverage its descriptor data (e.g., logP values, hydrogen bond acceptors) to optimize ADMET profiles for lead compounds. This intersection of cheminformatics and experimental validation underscores its relevance in modern precision medicine initiatives.

Ongoing clinical trends also spotlight piperazine-based therapeutics for their potential in immune modulation and GPCR-targeted drugs. As patent filings involving 1-(propan-2-yl)piperazin-2-one hydrochloride increase, its commercial significance in biopharmaceutical pipelines continues to grow. Future research may explore its derivatives for antiviral applications, capitalizing on its molecular docking affinity with viral protease targets.